Cas no 766513-48-8 (3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid)

3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid structure

766513-48-8 structure

Product Name:3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid

CAS No:766513-48-8

MF:C₈H₁₂O₃

MW:156.179082870483

CID:550829

PubChem ID:45095981

Update Time:2025-04-19

3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylicacid, 1-(1-methylethyl)-3-oxo-
- Cyclobutanecarboxylic acid, 1-(1-methylethyl)-3-oxo- (9CI)
- 3-oxo-1-propan-2-ylcyclobutane-1-carboxylic acid
- 3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid
- DTXSID70667442
- 766513-48-8
- EN300-1837638
- SCHEMBL13818245
- FT-0726306
- Inchi： 1S/C8H12O3/c1-5(2)8(7(10)11)3-6(9)4-8/h5H,3-4H2,1-2H3,(H,10,11)
- InChI Key： HSNAYVUPDPZSQO-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)O)(C(C)C)C1

Computed Properties

Exact Mass: 156.07866
Monoisotopic Mass: 156.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4A^2
XLogP3: 0.4

Experimental Properties

PSA: 54.37

3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1837638-1g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		1g	$770.0	2023-09-19
Enamine	EN300-1837638-5g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		5g	$2235.0	2023-09-19
Enamine	EN300-1837638-10g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		10g	$3315.0	2023-09-19
Enamine	EN300-1837638-0.05g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		0.05g	$647.0	2023-09-19
Enamine	EN300-1837638-0.1g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		0.1g	$678.0	2023-09-19
Enamine	EN300-1837638-0.25g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		0.25g	$708.0	2023-09-19
Enamine	EN300-1837638-0.5g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		0.5g	$739.0	2023-09-19
Enamine	EN300-1837638-1.0g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		1g	$1070.0	2023-06-01
Enamine	EN300-1837638-2.5g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		2.5g	$1509.0	2023-09-19
Enamine	EN300-1837638-5.0g	3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid	766513-48-8		5g	$3105.0	2023-06-01

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